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Compound of Interest

Compound Name: (S)-Trolox

Cat. No.: B1298432

Audience: Researchers, scientists, and drug development professionals.

This document provides a detailed protocol for the preparation, storage, and handling of (S)-
Trolox stock solutions for use in various research applications. (S)-Trolox, a water-soluble
analog of vitamin E, is a potent antioxidant commonly used as a standard in antioxidant
capacity assays and for investigating the role of oxidative stress in biological systems.[1][2][3]

[41051[6]17]

Chemical Properties and Solubility Data

(S)-Trolox is a crystalline solid with a molecular weight of approximately 250.29 g/mol .[2][4][7]
Proper preparation of stock solutions requires an understanding of its solubility in various
solvents. The following table summarizes the solubility and key properties of (S)-Trolox.
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Property Value
Molecular Formula C14H1804
Molecular Weight 250.29 g/mol [2][4][7]
Appearance White to faintly beige crystalline powder[3]
Solubility
DMSO ~20-50 mg/mL[1][4][6][8]
Ethanol ~20-30 mg/mL][1][6][8]
Dimethylformamide (DMF) ~30 mg/mL[6][8]
PBS (pH 7.2) ~3 mg/mL[1][6][8]

Experimental Protocols

Below are protocols for preparing (S)-Trolox stock solutions using different solvents. The
choice of solvent will depend on the specific requirements of the downstream application.

Protocol for Preparing a 100 mM Stock Solution in
DMSO

This protocol is suitable for most in vitro cell-based assays where the final concentration of
DMSO is kept low to avoid solvent-induced toxicity.

Materials:

(S)-Trolox powder

Anhydrous DMSO

Sterile microcentrifuge tubes or vials

Vortex mixer

Calibrated analytical balance
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Procedure:

e Weighing (S)-Trolox: Accurately weigh out a desired amount of (S)-Trolox powder using an
analytical balance. For example, to prepare 1 mL of a 100 mM stock solution, weigh out
25.03 mg of (S)-Trolox (Molecular Weight: 250.29 g/mol ).

 Dissolution: Add the weighed (S)-Trolox to a sterile tube. Add the appropriate volume of
DMSO to achieve a final concentration of 100 mM. For 25.03 mg of (S)-Trolox, add 1 mL of
DMSO.

o Mixing: Vortex the solution until the (S)-Trolox is completely dissolved. Gentle warming or
sonication can be used to aid dissolution if precipitation occurs.[9]

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid
repeated freeze-thaw cycles. Store the aliquots at -20°C or -80°C.

Protocol for Preparing a 100 mM Stock Solution in
Ethanol

This protocol is an alternative to DMSO for applications where ethanol is a more suitable
solvent.

Materials:

(S)-Trolox powder

200 proof (absolute) ethanol

Sterile microcentrifuge tubes or vials

Vortex mixer

Calibrated analytical balance
Procedure:

» Weighing (S)-Trolox: Weigh out the required amount of (S)-Trolox powder. For 1 mL of a
100 mM stock solution, use 25.03 mg.
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o Dissolution: Transfer the powder to a sterile tube and add the calculated volume of absolute
ethanol.

e Mixing: Vortex thoroughly until all the solid has dissolved.

» Aliquoting and Storage: Dispense into single-use aliquots and store at -20°C. Ethanol stock
solutions are reported to be stable for up to one month at this temperature.[5]

Storage and Stability

Proper storage is critical to maintain the antioxidant activity of (S)-Trolox solutions.

Form Storage Temperature Stability

Solid Powder -20°C Stable for at least two years.[1]
DMSO Solution -20°C Up to 1 month.[3][9]

-80°C Up to 6 months.[9]

Ethanol Solution -20°C Up to 1 month.[5]

Aqueous Solution 9.8°C Not recommended for storage

for more than one day.[1][8]

Note: For long-term storage of stock solutions, it is recommended to purge the vial with an inert
gas like nitrogen or argon before sealing to minimize oxidation.[1][8]

Workflow and Visualization

The following diagram illustrates the general workflow for preparing an (S)-Trolox stock
solution.
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Workflow for (S)-Trolox Stock Solution Preparation
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Caption: A flowchart outlining the key steps for preparing and storing (S)-Trolox stock
solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Note and Protocol: Preparation of (S)-Trolox
Stock Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1298432#how-to-prepare-s-trolox-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1298432?utm_src=pdf-custom-synthesis
https://fnkprddata.blob.core.windows.net/domestic/data/datasheet/CAY/10011659.pdf
https://www.targetmol.com/compound/%28s%29-trolox
https://m.chemicalbook.com/ProductChemicalPropertiesCB7188583_EN.htm
https://www.selleckchem.com/products/trolox.html
https://www.merckmillipore.com/TW/zh/product/Trolox-CAS-53188-07-1-Calbiochem,EMD_BIO-648471
https://www.caymanchem.com/product/10011659/trolox
https://pubchem.ncbi.nlm.nih.gov/compound/Trolox
https://cdn.caymanchem.com/cdn/insert/10011659.pdf
https://www.medchemexpress.com/s-trolox.html
https://www.benchchem.com/product/b1298432#how-to-prepare-s-trolox-stock-solution
https://www.benchchem.com/product/b1298432#how-to-prepare-s-trolox-stock-solution
https://www.benchchem.com/product/b1298432#how-to-prepare-s-trolox-stock-solution
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1298432?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1298432?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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